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Compound of Interest

Compound Name: NH2-PEG6-C1-Boc

Cat. No.: B3121930 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant working environment. This document provides a comprehensive guide to the proper

disposal procedures for NH2-PEG6-C1-Boc, a PEG-based PROTAC linker. The following

information is synthesized from safety data sheets of structurally similar compounds and

general laboratory safety protocols, in the absence of a specific Safety Data Sheet for NH2-
PEG6-C1-Boc.

Chemical and Physical Properties
A clear understanding of the chemical's properties is the first step in safe handling and

disposal.

Property Value

Molecular Formula C18H37NO8

Molecular Weight 395.49 g/mol

Appearance Liquid

Color Colorless to light yellow

Storage Temperature -20°C, sealed, away from moisture and light[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Based on data for similar PEGylated compounds, NH2-PEG6-C1-Boc may present the

following hazards. Users should handle this chemical with appropriate caution.

Potential Hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are essential to prevent eye contact.

Hand Protection: Wear common chemical-resistant gloves.

Respiratory Protection: Avoid inhaling vapor or gas. In case of insufficient ventilation, use a

suitable respirator.

Body Protection: Standard laboratory coat.

Step-by-Step Disposal Procedure
The following procedure is a general guideline for the disposal of small quantities of NH2-
PEG6-C1-Boc typically used in a research setting. Always adhere to local, state, and federal

environmental regulations.

Neutralization/Inactivation: Due to the lack of specific inactivation protocols, direct chemical

neutralization is not recommended without further investigation. The primary disposal

method should focus on proper containment and waste stream management.
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Containment of Spills: In the event of a spill, absorb the liquid with an inert material such as

vermiculite, dry sand, or earth.[2] Do not use combustible materials like paper towels as the

primary absorbent.

Waste Collection:

Carefully collect the absorbed material and any contaminated soil or surfaces into a

designated chemical waste container.

The container must be properly labeled with the chemical name ("NH2-PEG6-C1-Boc")

and associated hazard warnings.

Final Disposal:

The sealed and labeled chemical waste container should be handed over to a licensed

hazardous waste disposal company.

Do not dispose of NH2-PEG6-C1-Boc down the drain or in regular trash.[2]

Experimental Workflow for Disposal
The logical flow for the proper disposal of NH2-PEG6-C1-Boc is illustrated in the diagram

below. This workflow ensures that all safety and environmental considerations are met.
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Spill Occurs?
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(e.g., Vermiculite, Sand)

Yes

Directly place waste chemical
in labeled container

No

Collect Waste in a
Labeled Chemical Waste Container
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designated, secure area
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End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Workflow for NH2-PEG6-C1-Boc
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Disclaimer: This information is provided as a general guide and is based on data for similar

chemical compounds. It is the user's responsibility to ensure that all actions taken are in

accordance with the most current local, state, and federal regulations for hazardous waste

disposal. Always consult the specific Safety Data Sheet for any chemical before use and

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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